Cas no 851169-60-3 (N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide)
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide is a specialized organic compound featuring a thiazole core substituted with a tert-butyl group and a cyanoacetamide moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group enhances steric and electronic properties, while the cyanoacetamide functionality offers versatility in further derivatization, such as cyclization or condensation reactions. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for achieving high yields in downstream processes. Suitable for research and industrial-scale applications requiring precise molecular modifications.
851169-60-3 structure
Product Name:N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide
CAS No:851169-60-3
MF:C10H13N3OS
MW:223.294720411301
CID:3106466
PubChem ID:3773888
Update Time:2025-05-28
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide
- AKOS009003440
- 2-Cyano-N-[4-(1,1-dimethylethyl)-2-thiazolyl]acetamide
- DTXSID001208728
- G21582
- SCHEMBL21484891
- 851169-60-3
- CS-0220871
- Z90122667
- EN300-07765
-
- Inchi: 1S/C10H13N3OS/c1-10(2,3)7-6-15-9(12-7)13-8(14)4-5-11/h6H,4H2,1-3H3,(H,12,13,14)
- InChI Key: KELKOCKBZGULER-UHFFFAOYSA-N
- SMILES: S1C(NC(CC#N)=O)=NC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 223.07793322Da
- Monoisotopic Mass: 223.07793322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94Ų
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B815043-25mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815043-50mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B815043-250mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Aaron | AR019JJJ-50mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 50mg |
$98.00 | 2025-02-10 | |
| Aaron | AR019JJJ-100mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 100mg |
$140.00 | 2025-02-10 | |
| Aaron | AR019JJJ-250mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 250mg |
$185.00 | 2025-02-10 | |
| Aaron | AR019JJJ-500mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 500mg |
$325.00 | 2025-02-10 | |
| Aaron | AR019JJJ-1g |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 1g |
$457.00 | 2025-02-10 | |
| Aaron | AR019JJJ-2.5g |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 2.5g |
$870.00 | 2025-02-10 | |
| Aaron | AR019JJJ-5g |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide |
851169-60-3 | 95% | 5g |
$1274.00 | 2023-12-14 |
N-(4-tert-butyl-1,3-thiazol-2-yl)-2-cyanoacetamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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